N-[(2,4-dimethoxyphenyl)carbamothioyl]-3-propoxybenzamide

• Molecular Formula: C19H22N2O4S
• Molecular Weight: 374.5 g/mol
• IUPAC Name: N-[(2,4-dimethoxyphenyl)carbamothioyl]-3-propoxybenzamide
• InChI: InChI=1S/C19H22N2O4S/c1-4-10-25-15-7-5-6-13(11-15)18(22)21-19(26)20-16-9-8-14(23-2)12-17(16)24-3/h5-9,11-12H,4,10H2,1-3H3,(H2,20,21,22,26)
• InChI Key: VWAUHJIGQRXUPM-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC(=S)NC2=C(C=C(C=C2)OC)OC

Description

N-[(2,4-dimethoxyphenyl)carbamothioyl]-3-propoxybenzamide, commonly known as DPCPX, is a potent and selective antagonist of adenosine A1 receptors. It is widely used in scientific research for its ability to selectively block the actions of adenosine A1 receptors and study their physiological and biochemical effects.

Mechanism of Action

DPCPX acts as a competitive antagonist of adenosine A1 receptors, blocking the actions of endogenous adenosine. Adenosine is a naturally occurring nucleoside that plays a key role in regulating various physiological processes, including heart rate, blood pressure, and neurotransmitter release.
Biochemical and Physiological Effects:
DPCPX has been shown to have a wide range of biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of blood flow, and the modulation of cardiac function. It has also been shown to have anti-inflammatory and neuroprotective effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using DPCPX in lab experiments is its high selectivity and potency as an antagonist of adenosine A1 receptors. However, its use can be limited by its potential toxicity and the need for specialized equipment and handling procedures.

Future Directions

Future research on DPCPX is likely to focus on its potential therapeutic applications in the treatment of various diseases and disorders. This may include further studies on its effects on cardiovascular function, neurological function, and cancer cell growth. Additionally, research may also focus on the development of new and more potent adenosine A1 receptor antagonists.

Synthesis Methods

The synthesis of DPCPX involves the reaction of 2,4-dimethoxybenzoyl chloride with thiourea to form 2,4-dimethoxyphenyl isothiocyanate. This is then reacted with 3-propoxyaniline in the presence of a base to form DPCPX.

Scientific Research Applications

DPCPX is primarily used in scientific research to study the role of adenosine A1 receptors in various physiological and biochemical processes. It has been shown to have potential therapeutic applications in the treatment of cardiovascular diseases, neurological disorders, and cancer.